Cas no 476673-40-2 ((2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile)

• Product Name: (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• CAS No: 476673-40-2
• MF: C₁₈H₁₀BrN₃O₃S
• MW: 428.259301662445
• CID: 5924471
• PubChem ID: 86261374
• Update Time: 2025-06-22

(2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-(4-bromophenyl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile
• (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• 2-Thiazoleacetonitrile, 4-(4-bromophenyl)-α-[(4-hydroxy-3-nitrophenyl)methylene]-
• 476673-40-2
• AKOS024599078
• (2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• (Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• F0760-0803
• (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile

• Inchi： 1S/C18H10BrN3O3S/c19-14-4-2-12(3-5-14)15-10-26-18(21-15)13(9-20)7-11-1-6-17(23)16(8-11)22(24)25/h1-8,10,23H/b13-7-
• InChI Key： UYLXQCCLBMUWOX-QPEQYQDCSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(Br)C=C2)=CS1)=C/C1=CC=C(O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 426.96262g/mol
• Monoisotopic Mass: 426.96262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.645±0.06 g/cm3(Predicted)
• Boiling Point: 592.0±60.0 °C(Predicted)
• pka: 5.68±0.35(Predicted)

Additional information on (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile

Compound CAS No. 476673-40-2: (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile

The compound with CAS No. 476673-40-2, known as (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a thiazole ring, a bromophenyl group, and a nitrophenyl group, all connected through a propenenitrile chain. The Z configuration at the double bond indicates a specific stereochemistry that may influence its reactivity and biological activity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and material science. The presence of the thiazole ring, a five-membered aromatic structure containing sulfur and nitrogen atoms, contributes to the molecule's stability and reactivity. Thiazoles are known for their ability to act as ligands in metal complexes, making them valuable in catalysis and coordination chemistry. Additionally, the bromophenyl group introduces electron-withdrawing effects, which can enhance the molecule's electronic properties and reactivity in certain reactions.

The 4-hydroxy-3-nitrophenyl group attached to the molecule adds further complexity to its structure. The hydroxyl group can participate in hydrogen bonding, while the nitro group introduces strong electron-withdrawing effects. These features make the compound potentially useful in designing novel materials with tailored electronic properties or as intermediates in organic synthesis. Recent research has explored the use of such compounds in the development of advanced polymers and optoelectronic materials.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. The synthesis typically begins with the preparation of the thiazole ring through condensation reactions involving thiols and aldehydes or ketones. Subsequent steps involve coupling reactions to introduce the bromophenyl and nitrophenyl groups, followed by careful manipulation to achieve the desired stereochemistry at the double bond.

One of the most promising applications of this compound lies in its potential use as a building block for drug development. The combination of a thiazole ring with electron-withdrawing groups like bromine and nitrophenyl makes it an attractive candidate for designing bioactive molecules. Recent studies have shown that such compounds can exhibit anti-inflammatory, antifungal, or anticancer activities depending on their structural arrangement.

In terms of environmental impact, researchers have also investigated the degradation pathways of similar compounds under various conditions. Understanding how such molecules break down in natural environments is crucial for assessing their ecological safety and for designing more sustainable synthetic routes.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in further exploring the properties of this compound. Techniques like density functional theory (DFT) can provide insights into its electronic structure, reactivity, and potential interactions with biological systems or other molecules.

In conclusion, (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile (CAS No. 476673-40-2) represents a fascinating example of how complex organic molecules can be designed to meet diverse scientific challenges. Its unique structure offers opportunities for innovation across multiple disciplines, from drug discovery to materials science.